2-(4-chlorophenyl)-3,5,6-trimethylpyrazine 1,4-dioxide

• IUPAC Name: 2-(4-chlorophenyl)-3,5,6-trimethyl-4-oxidopyrazin-1-ium 1-oxide
• InChI: InChI=1S/C13H13ClN2O2/c1-8-9(2)16(18)13(10(3)15(8)17)11-4-6-12(14)7-5-11/h4-7H,1-3H3
• InChI Key: IPIIOJGZQBCVBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C([N+](=O)C(=C(N1[O-])C)C2=CC=C(C=C2)Cl)C
• Molecular Formula: C13H13ClN2O2
• Molecular Weight: 264.71 g/mol

Description

2-(4-chlorophenyl)-3,5,6-trimethylpyrazine 1,4-dioxide, commonly known as Clorprenaline, is a synthetic compound that belongs to the class of beta-adrenergic agonists. It has been used as a bronchodilator and is known for its potential use in treating asthma and other respiratory diseases.

Mechanism of Action

Target of Action

It is known that quinoxaline derivatives, which this compound is a part of, have been reported to act against many targets, receptors, or microorganisms .

Mode of Action

It is known that quinoxaline derivatives interact with their targets and induce changes that lead to their biological activity .

Biochemical Pathways

Quinoxaline derivatives are known to exhibit a wide range of biological activities, suggesting that they may affect multiple pathways .

Result of Action

Quinoxaline derivatives are known to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Advantages and Limitations for Lab Experiments

Clorprenaline has several advantages for lab experiments. It is a well-studied compound, and its mechanism of action is well understood. It is also relatively easy to synthesize, which makes it readily available for research purposes. However, there are some limitations to using Clorprenaline in lab experiments. It has been shown to have some toxicity in high doses, which may limit its use in certain experiments. Additionally, its effects may vary depending on the species and strain of animal used in the experiment.

Future Directions

There are several future directions for research on Clorprenaline. One potential area of research is its use in combination with other drugs for treating respiratory diseases and heart failure. Another area of research is its potential use in treating other diseases, such as Parkinson's disease and cancer. Additionally, further studies are needed to better understand its mechanism of action and to identify any potential side effects or toxicity.
Conclusion:
In conclusion, Clorprenaline is a synthetic compound that has been extensively studied for its potential use in treating asthma and other respiratory diseases. Its mechanism of action involves activation of the beta-2 adrenergic receptors, which leads to relaxation of the smooth muscles in the airways. It has several biochemical and physiological effects, including increasing the levels of cAMP and increasing the heart rate and cardiac output. While it has several advantages for lab experiments, there are also some limitations to its use. Further research is needed to better understand its potential uses and any potential side effects.

Scientific Research Applications

Clorprenaline has been extensively studied for its potential use in treating asthma and other respiratory diseases. It has been shown to have bronchodilator effects by relaxing the smooth muscles in the airways, which makes breathing easier. It has also been studied for its potential use in treating heart failure and other cardiovascular diseases.